Cas no 204185-91-1 (Caesalmin E)

• Product Name: Caesalmin E
• CAS No: 204185-91-1
• MF: C₂₆H₃₆O₉
• MW: 492.55864906311
• CID: 1080739
• PubChem ID: 10480816
• Update Time: 2025-07-23

Caesalmin E Chemical and Physical Properties

Names and Identifiers

• Caesalmin E
• (+)-Caesalpin H
• [ "" ]
• 204185-91-1
• CS-0023633
• CHEMBL517323
• [(1S,4aR,5S,6R,6aS,7S,11aS,11bS)-5,6-diacetyloxy-4a,7-dihydroxy-4,4,7,11b-tetramethyl-1,2,3,5,6,6a,11,11a-octahydronaphtho[2,1-f][1]benzofuran-1-yl] acetate
• AKOS032949103
• HY-N2982
• DA-51529
• ((1S,4aR,5S,6R,6aS,7S,11aS,11bS)-5,6-diacetyloxy-4a,7-dihydroxy-4,4,7,11b-tetramethyl-1,2,3,5,6,6a,11,11a-octahydronaphtho(2,1-f)(1)benzofuran-1-yl) acetate

• Inchi： 1S/C26H36O9/c1-13(27)33-19-8-10-23(4,5)26(31)22(35-15(3)29)21(34-14(2)28)20-17(24(19,26)6)12-18-16(9-11-32-18)25(20,7)30/h9,11,17,19-22,30-31H,8,10,12H2,1-7H3/t17-,19-,20-,21+,22-,24-,25+,26+/m0/s1
• InChI Key： ZMDJQZBKCANBDV-GZEDFXFRSA-N
• SMILES： O[C@@]12[C@H]([C@@H]([C@H]3[C@@](C)(C4C=COC=4C[C@@H]3[C@@]1(C)[C@H](CCC2(C)C)OC(C)=O)O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 492.23600
• Monoisotopic Mass: 492.23593272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 901
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 514.2±50.0 °C at 760 mmHg
• Flash Point: 264.8±30.1 °C
• Solubility: Almost insoluble (0.074 g/l) (25 º C),
• PSA: 132.50000
• LogP: 2.64170
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Caesalmin E Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on Caesalmin E

Exploring Caesalmin E (CAS No. 204185-91-1): A Comprehensive Review of Its Properties and Applications

Caesalmin E (CAS No. 204185-91-1) is a bioactive compound derived from the Caesalpinia genus, a group of plants known for their medicinal properties. This compound has garnered significant attention in recent years due to its potential therapeutic benefits, particularly in the fields of natural product chemistry and pharmacology. Researchers and industry professionals are increasingly interested in its mechanism of action, bioavailability, and safety profile, making it a hot topic in scientific discussions.

The chemical structure of Caesalmin E features unique phytochemical characteristics, including a complex arrangement of phenolic and flavonoid moieties. These structural attributes contribute to its antioxidant and anti-inflammatory properties, which are often highlighted in studies exploring its potential applications. For instance, recent in vitro and in vivo studies suggest that Caesalmin E may play a role in modulating oxidative stress and cellular signaling pathways, topics that are highly relevant to modern health and wellness trends.

One of the most frequently searched questions about Caesalmin E revolves around its natural sources and extraction methods. The compound is primarily isolated from Caesalpinia sappan, a plant traditionally used in Ayurvedic and Chinese medicine. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure its purity and efficacy. These methods align with the growing consumer demand for standardized herbal extracts and quality control in the supplement industry.

Another area of interest is the synergistic effects of Caesalmin E when combined with other bioactive compounds. Researchers are investigating its potential to enhance the efficacy of nutraceuticals and functional foods, which are gaining popularity among health-conscious consumers. This aligns with the broader trend of personalized medicine and holistic health, where natural compounds are increasingly preferred over synthetic alternatives.

From a commercial perspective, Caesalmin E is being explored for its applications in cosmeceuticals and skincare products. Its anti-aging and skin-protective properties make it a promising ingredient for formulations targeting wrinkle reduction and UV damage prevention. This resonates with the rising demand for clean beauty products and plant-based alternatives in the cosmetics industry.

In conclusion, Caesalmin E (CAS No. 204185-91-1) represents a fascinating intersection of traditional medicine and modern science. Its diverse applications, from pharmaceuticals to cosmetics, underscore its versatility and potential for future innovation. As research continues to unfold, this compound is likely to remain a focal point in discussions about natural therapeutics and sustainable health solutions.